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Cat. No.: B12402876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental setup for

evaluating the targeting efficiency of Gal-C4-Chol, a glycosylated cholesterol derivative

designed for targeted drug delivery to hepatocytes via the asialoglycoprotein receptor

(ASGPR). The following sections detail the necessary protocols, data presentation, and

visualizations to facilitate the assessment of Gal-C4-Chol incorporated liposomes.

Introduction to Gal-C4-Chol and aSGPR Targeting
Gal-C4-Chol is a synthetic molecule that incorporates a galactose moiety, which serves as a

ligand for the asialoglycoprotein receptor (ASGPR).[1] The ASGPR is a C-type lectin receptor

predominantly expressed on the surface of hepatocytes.[2][3] This receptor recognizes and

internalizes glycoproteins with terminal galactose or N-acetylgalactosamine residues through a

process of clathrin-mediated endocytosis.[2][4] By incorporating Gal-C4-Chol into liposomal

drug delivery systems, these nanoparticles can be specifically directed to liver cells, thereby

enhancing the therapeutic efficacy of encapsulated drugs and reducing off-target side effects.

The targeting strategy relies on the specific interaction between the galactose ligand of Gal-C4-
Chol and the ASGPR on hepatocytes. This interaction triggers the internalization of the

liposome and its cargo into the cell.

Signaling Pathway: ASGPR-Mediated Endocytosis
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The binding of a Gal-C4-Chol-liposome to the ASGPR initiates a cascade of events leading to

its internalization. This process is primarily mediated by clathrin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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